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Compound of Interest

Compound Name: Tartronic acid

Cat. No.: B1195899

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mesoxalic acid, also known as ketomalonic acid, is a tricarboxylic acid with significant potential
as a building block in organic synthesis and as a precursor for various pharmaceuticals. Its
calcium salt is a potent hypoglycemic agent, and its derivatives have shown anti-HIV activity.
One of the key synthetic routes to mesoxalic acid involves the oxidation of tartronic acid (2-
hydroxymalonic acid). This document provides detailed application notes and experimental
protocols for the synthesis of mesoxalic acid from tartronic acid using two primary methods:
TEMPO-mediated oxidation and catalytic oxidation with bismuth-promoted platinum catalysts.

Physicochemical Properties of Mesoxalic Acid

Mesoxalic acid is a colorless, crystalline solid that is soluble in water.[1] It is known to readily
absorb water to form a dihydroxy derivative, often referred to as mesoxalic acid monohydrate.

[2](3]
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Property Value Reference
Molecular Formula C3H20s [4]
Molecular Weight 118.04 g/mol [2][4]
IUPAC Name 2-oxopropanedioic acid [4]
Synonyms Ke.t;)malonic acid, Oxomalonic 214

aci

Begins to melt at 113-114°C

Melting Point and is clear at 121°C (as [2]
monohydrate)
Appearance Colorless, crystalline solid [1]

N Soluble in water, alcohol, and
Solubility " [11[2]
ether

Synthesis Protocols

Two effective methods for the oxidation of tartronic acid to mesoxalic acid are detailed below.

Method 1: TEMPO-Mediated Oxidation

This method utilizes the stable nitroxyl radical TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) as
a catalyst with a co-oxidant, such as sodium hypochlorite (bleach), to achieve complete
conversion of tartronic acid to sodium mesoxalate.

Experimental Protocol:

¢ Reaction Setup: In a flask immersed in an ice bath, dissolve tartronic acid (1.0 mmol) and
sodium bromide (6.6 mol%) in 25 mL of distilled water.

e pH Adjustment: Adjust the pH of the solution to 10 by the controlled addition of 0.5 M NaOH
using an automatic titrator.

¢ Addition of Oxidant: Add sodium hypochlorite (13% w/w, 1.2 mmol, in 20% molar excess),
previously adjusted to pH 10 with 4 M HCI, to the reaction mixture.
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« Initiation of Reaction: Add TEMPO (0.065 mmol) to the solution. The reaction should start
immediately.

e Reaction Monitoring: Monitor the progress of the oxidation by the consumption of NaOH (to
maintain pH 10) and by High-Performance Liquid Chromatography (HPLC). For HPLC
analysis, detect the products at 215 nm using a column for organic acids with 0.005 M
H2S0a4 as the mobile phase at 60°C.

o Work-up: Upon completion of the reaction, the resulting solution contains sodium
mesoxalate. Further purification can be achieved by appropriate chromatographic techniques
or by precipitation of the calcium salt.

Quantitative Data for TEMPO-Mediated Oxidation:

Co- Temperat Conversi .
Reactant Catalyst . pH Yield (%)
oxidant ure (°C) on (%)
Not
. specified,
Tartronic
_ TEMPO NaOCI 0 10 Complete but
Acid )
conversion
is complete

Method 2: Catalytic Oxidation with Bismuth-Promoted
Platinum (Pt-Bi) Catalyst

This heterogeneous catalytic method employs a carbon-supported platinum-bismuth catalyst to
oxidize tartronic acid with air. The reaction yield can be optimized by adjusting pH,
temperature, and the catalyst-to-substrate ratio.

Experimental Protocol:

o Catalyst Preparation: Prepare a carbon-supported platinum-bismuth catalyst (e.g., by co-
incipient wetness impregnation of a carbon support with solutions of platinum and bismuth
precursors).
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» Reaction Setup: In a temperature-controlled reactor, prepare an aqueous solution of
tartronic acid.

o Catalyst Addition: Add the Pt-Bi/C catalyst to the tartronic acid solution.

e Reaction Conditions: Adjust the pH of the mixture to the desired value (e.g., pH 5). Heat the
reaction mixture to the desired temperature (e.g., 50-80°C) and bubble air or oxygen through
the solution with vigorous stirring.

» Reaction Monitoring: Monitor the conversion of tartronic acid and the formation of
mesoxalic acid using HPLC.

o Catalyst Recovery and Product Isolation: After the reaction, the catalyst can be recovered by
filtration. The mesoxalic acid in the aqueous solution can be isolated by techniques such as
ion-exchange chromatography or by precipitation as a salt.

Quantitative Data for Pt-Bi Catalyzed Oxidation:

Tartronic .
. Mesoxalic
] Temperatur Acid o
Catalyst Oxidant pH . Acid Yield
e (°C) Conversion
(%)
(%)
Pt-Bi/C Air 50 5 80 65
Pt-Bi/C Air 80 5 96 50
Diagrams
Experimental Workflow for TEMPO-Mediated Oxidation of Tartronic Acid
Preparation Reaction Work-up & Analysis
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Click to download full resolution via product page
Caption: Workflow for the synthesis of mesoxalic acid via TEMPO-mediated oxidation.

Logical Relationship for Catalytic Oxidation of Tartronic Acid
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Caption: Key components and steps in the Pt-Bi catalyzed oxidation of tartronic acid.

Product Characterization

The identity and purity of the synthesized mesoxalic acid should be confirmed using standard
analytical techniques:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR can be used to confirm
the molecular structure.

« Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=0) and hydroxyl (O-H)
functional groups.

» Melting Point (MP) Analysis: Comparison with the literature value for mesoxalic acid
monohydrate.

» High-Performance Liquid Chromatography (HPLC): To determine the purity of the final
product.

Applications in Drug Development

Mesoxalic acid and its derivatives are valuable in the pharmaceutical industry. As a highly
functionalized molecule, it serves as a versatile synthon for the preparation of more complex
molecules.[1] Its derivatives have been investigated for their potential as:

e Hypoglycemic agents: To lower blood sugar levels.
o Antiviral agents: Specifically, some derivatives have shown activity against HIV.

o Chelating agents: Capable of binding to metal ions.[1]

Conclusion

The oxidation of tartronic acid presents a viable and efficient pathway for the synthesis of
mesoxalic acid. Both the TEMPO-mediated and the platinum-bismuth catalyzed methods offer
distinct advantages. The TEMPO-mediated route provides high conversion under mild
conditions, while the heterogeneous catalytic approach allows for easy catalyst recovery and
reuse. The choice of method will depend on the specific requirements of the researcher,
including scale, desired purity, and available equipment. These protocols provide a solid
foundation for the successful synthesis and subsequent application of mesoxalic acid in
research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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